Cas no 667912-04-1 (1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine)

1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine structure
667912-04-1 structure
Product Name:1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
CAS No:667912-04-1
MF:C17H19ClN2O2S
MW:350.862962007523
CID:5418147
PubChem ID:983834
Update Time:2023-11-21

1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1555696
    • F3394-0176
    • 1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
    • HMS2431K04
    • AKOS000812184
    • Z275022204
    • MLS000088738
    • 667912-04-1
    • SR-01000263114
    • 1-[(4'-chloro-4-biphenylyl)sulfonyl]-4-methylpiperazine
    • SR-01000263114-1
    • SMR000072761
    • 1-[4-(4-chlorophenyl)phenyl]sulfonyl-4-methylpiperazine
    • 1-((4'-chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-methylpiperazine
    • VU0153668-7
    • 1-[(4′-Chloro[1,1′-biphenyl]-4-yl)sulfonyl]-4-methylpiperazine
    • Inchi: 1S/C17H19ClN2O2S/c1-19-10-12-20(13-11-19)23(21,22)17-8-4-15(5-9-17)14-2-6-16(18)7-3-14/h2-9H,10-13H2,1H3
    • InChI Key: VVFGAIPJNPYEAK-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(C3=CC=C(Cl)C=C3)C=C2)(=O)=O)CCN(C)CC1

Computed Properties

  • Exact Mass: 350.0855767g/mol
  • Monoisotopic Mass: 350.0855767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 489.4±55.0 °C(Predicted)
  • pka: 6.03±0.42(Predicted)

1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3394-0176-2μmol
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
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$57.0 2023-09-11
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F3394-0176-3mg
1-({4'-chloro-[1,1'-biphenyl]-4-yl}sulfonyl)-4-methylpiperazine
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